Cas no 41808-40-6 (5-Amino-3-methylisothiazole-4-carboxamide)

• Product Name: 5-Amino-3-methylisothiazole-4-carboxamide
• CAS No: 41808-40-6
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• MDL: MFCD03001431
• CID: 1062517
• PubChem ID: 12255089
• Update Time: 2025-11-01

5-Amino-3-methylisothiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-methylisothiazole-4-carboxamide
• 4-IsothiazolecarboxaMide, 5-aMino-3-Methyl-
• 5-Amino-3-methyl-1,2-thiazole-4-carboxamide
• A923933
• 41808-40-6
• DB-296010
• SCHEMBL3863859
• EN300-188278
• 5-Amino-3-methyl-isothiazole-4-carboxylic acid amide
• MFCD03001431
• Z1262625710
• AS-5609
• AKOS022635648
• DTXSID20482642
• CS-0214724
• POWWAPJPGLAMHL-UHFFFAOYSA-N

• MDL： MFCD03001431
• Inchi： 1S/C5H7N3OS/c1-2-3(4(6)9)5(7)10-8-2/h7H2,1H3,(H2,6,9)
• InChI Key： POWWAPJPGLAMHL-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C(C)=N1)N

Computed Properties

• Exact Mass: 157.03098303g/mol
• Monoisotopic Mass: 157.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-Amino-3-methylisothiazole-4-carboxamide

Introduction to 5-Amino-3-methylisothiazole-4-carboxamide (CAS No. 41808-40-6)

5-Amino-3-methylisothiazole-4-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 41808-40-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isothiazole family, a class of sulfur-containing heterocycles that are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 5-Amino-3-methylisothiazole-4-carboxamide, including its amino and carboxamide functional groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The pharmacological relevance of 5-Amino-3-methylisothiazole-4-carboxamide has been extensively explored in recent years, particularly in the context of its role as a precursor or intermediate in the synthesis of various pharmacologically active agents. Researchers have been particularly interested in its potential as a building block for drugs targeting inflammatory diseases, infectious agents, and even certain types of cancer. The presence of both an amino group and a carboxamide moiety in its structure allows for further functionalization, enabling chemists to design derivatives with enhanced specificity and efficacy.

Recent studies have highlighted the compound's significance in the development of inhibitors for enzymes involved in metabolic pathways relevant to human health. For instance, modifications of the 5-Amino-3-methylisothiazole-4-carboxamide scaffold have been investigated for their ability to modulate enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in the inflammatory response. By targeting these enzymes, researchers aim to develop treatments that can alleviate symptoms associated with chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

Moreover, the isothiazole core of 5-Amino-3-methylisothiazole-4-carboxamide has been studied for its antimicrobial properties. Antimicrobial resistance remains a critical global health challenge, prompting scientists to explore novel compounds that can overcome existing drug resistance mechanisms. Preliminary findings suggest that derivatives of this compound may exhibit activity against Gram-positive bacteria, making them promising candidates for further development into antimicrobial agents.

The synthesis of 5-Amino-3-methylisothiazole-4-carboxamide involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the formation of the isothiazole ring through cyclocondensation reactions, followed by functional group transformations to introduce the amino and carboxamide groups. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These synthetic strategies not only facilitate the production of 5-Amino-3-methylisothiazole-4-carboxamide but also provide insights into potential modifications for drug discovery applications.

In terms of pharmacokinetic properties, 5-Amino-3-methylisothiazole-4-carboxamide exhibits moderate solubility in water and lipids, which is advantageous for drug formulation. Its bioavailability can be influenced by factors such as pH levels and enzymatic degradation pathways. Researchers are actively investigating ways to enhance its stability and bioavailability through structural modifications, which could lead to more effective therapeutic agents derived from this scaffold.

The regulatory landscape for compounds like 5-Amino-3-methylisothiazole-4-carboxamide is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that all pharmaceutical compounds undergo rigorous testing for safety and efficacy before being approved for clinical use. The ongoing research into 5-Amino-3-methylisothiazole-4-carboxamide aims to meet these stringent requirements by providing robust evidence of its potential therapeutic benefits.

Future directions in the study of 5-Amino-3-methylisothiazole-4-carboxamide include exploring its role in precision medicine initiatives. By understanding how this compound interacts with specific genetic profiles or disease biomarkers, researchers hope to develop targeted therapies that are more effective for individual patients. Additionally, computational modeling techniques are being employed to predict new derivatives with improved pharmacological properties, streamlining the drug discovery process.

In conclusion, 5-Amino-3-methylisothiazole-4-carboxamide (CAS No. 41808-40-6) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation into treating various diseases. As scientific understanding advances, it is likely that new applications and derivatives will emerge, contributing to advancements in medicine and human health.